Cas no 2098104-21-1 (3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one
• CAS No: 2098104-21-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 4775176
• Update Time: 2025-10-29

3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one
• 3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one

• Inchi： 1S/C11H22N2O2/c1-2-3-9-8-13(7-5-10(9)14)11(15)4-6-12/h9-10,14H,2-8,12H2,1H3
• InChI Key： DVFVUUASFWKADA-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CCN)=O)CC1CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• XLogP3: -0.1
• Topological Polar Surface Area: 66.6

Additional information on 3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one

3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one: A Comprehensive Overview

3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one (CAS No: 2098104-21-1) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is characterized by its piperidine ring system, which is a six-membered cyclic amine, and its amino and hydroxy substituents. The molecule's structure provides a platform for various functional groups that can interact with biological systems, making it a promising candidate for drug development.

The piperidine ring in this compound is a key structural feature that contributes to its pharmacological activity. Piperidine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of 3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one in inhibiting specific enzymes involved in metabolic pathways, particularly those associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxy group attached to the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors for its therapeutic efficacy.

The amino group in the molecule plays a crucial role in its interactions with biological systems. Amino groups are known to participate in hydrogen bonding, which is essential for binding to protein targets. Recent research has demonstrated that this compound can act as a substrate for certain proteases, making it a potential tool for studying enzyme kinetics and inhibition mechanisms. Additionally, the propyl substituent on the piperidine ring adds bulk to the molecule, influencing its stereochemistry and potentially enhancing its selectivity for specific biological targets.

The synthesis of 3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one involves a multi-step process that typically begins with the preparation of the piperidine intermediate. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This advancement underscores the importance of modern synthetic techniques in drug discovery.

From a pharmacological perspective, 3-Amino-1-(4-hydroxy-3-propylpiperidin-1-yl)propan-1-one has been investigated for its potential as an anti-inflammatory agent. Studies have shown that the compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, recent findings suggest that this compound may also possess antioxidant properties, making it a versatile candidate for treating conditions associated with oxidative stress.

The CAS No 2098104-21-1 designation highlights the compound's recognition within chemical databases and regulatory frameworks. This identifier ensures that researchers can accurately reference and retrieve information about the compound from global repositories such as PubChem and ChemSpider. The availability of detailed structural and functional data has facilitated collaborative efforts in understanding the compound's behavior across different biological systems.

In conclusion, 3-Amino-1-(4-hydroxy-3-propylpiperidin-1-y propan - ione) (CAS No: 2098 2098 2098) represents a significant advancement in organic chemistry with promising applications in drug development and therapeutic interventions. Its unique structure, coupled with recent research findings, positions it as a valuable tool for addressing complex biomedical challenges.